Cas no 1361510-47-5 (4-Chloro-2-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine)

• Product Name: 4-Chloro-2-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine
• CAS No: 1361510-47-5
• MF: C₁₂H₄Cl₄F₃N
• MW: 360.974069595337
• CID: 4968030
• Update Time: 2025-10-30

4-Chloro-2-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C12H4Cl4F3N/c13-5-1-7(15)11(8(16)2-5)9-3-6(14)4-10(20-9)12(17,18)19/h1-4H
• InChI Key： YFLPUWISOIIWHQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=C(C=C(C(F)(F)F)N=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 329
• XLogP3: 5.9
• Topological Polar Surface Area: 12.9

Additional information on 4-Chloro-2-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine

4-Chloro-2-(2,4,6-Trichlorophenyl)-6-(Trifluoromethyl)Pyridine: A Comprehensive Overview

4-Chloro-2-(2,4,6-Trichlorophenyl)-6-(Trifluoromethyl)Pyridine (CAS No. 1361510-47-5) is a highly specialized organic compound with significant applications in various fields. This compound belongs to the pyridine family, a group of heterocyclic aromatic compounds known for their stability and versatility in chemical reactions. The molecule features a pyridine ring substituted with chlorine atoms at positions 2 and 4, a trichlorophenyl group at position 2, and a trifluoromethyl group at position 6. These substituents contribute to its unique chemical properties and make it an interesting subject of study in both academic and industrial research.

The pyridine ring serves as the core structure of this compound, providing a rigid framework for the substituents. The presence of multiple chlorine atoms enhances the compound's electron-withdrawing properties, which can influence its reactivity in various chemical reactions. The trichlorophenyl group adds additional electron-withdrawing effects and introduces steric hindrance, which can be beneficial in certain catalytic or medicinal applications. Meanwhile, the trifluoromethyl group contributes to the compound's hydrophobicity and can enhance its stability under certain conditions.

Recent studies have highlighted the potential of 4-Chloro-2-(2,4,6-Trichlorophenyl)-6-(Trifluoromethyl)Pyridine in the field of materials science. Researchers have explored its use as a precursor for synthesizing advanced materials such as graphene oxide composites and metal-organic frameworks (MOFs). These materials exhibit exceptional mechanical strength and thermal stability, making them suitable for applications in energy storage and catalysis.

In addition to its role in materials science, this compound has also been investigated for its potential in pharmaceutical research. The combination of electron-withdrawing groups and hydrophobic substituents makes it an attractive candidate for drug design. Recent findings suggest that derivatives of this compound may exhibit anti-inflammatory and anti-cancer properties. However, further studies are required to fully understand its pharmacokinetics and bioavailability.

The synthesis of 4-Chloro-2-(2,4,6-Trichlorophenyl)-6-(Trifluoromethyl)Pyridine involves a multi-step process that typically begins with the preparation of the trichlorophenyl intermediate. This is followed by a Friedel-Crafts alkylation reaction to introduce the pyridine ring. The final step involves the introduction of the trifluoromethyl group through a nucleophilic substitution reaction. Optimization of these steps is crucial to achieving high yields and ensuring the purity of the final product.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its potential impact on ecosystems. Recent research has focused on its biodegradation under aerobic conditions. Results indicate that while the compound is relatively stable under standard conditions, it can undergo microbial degradation in specific environments. This knowledge is critical for developing sustainable manufacturing processes and minimizing environmental risks.

In conclusion, 4-Chloro-2-(2,4,6-Trichlorophenyl)-6-(Trifluoromethyl)Pyridine (CAS No. 1361510-47-5) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and properties make it an invaluable tool in both academic research and industrial development. As advancements in synthetic chemistry continue to unfold, this compound is likely to find even more innovative uses in the future.